4-[(5-Bromo-3-methoxycarbonyl-2-methylphenyl)-methylamino]-piperidine-1-carboxylic acid tert-butyl ester
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring, the introduction of the bromine and methoxycarbonyl groups, and the esterification of the carboxylic acid . The exact methods would depend on the specific synthetic route chosen by the chemist.Chemical Reactions Analysis
As for the chemical reactions, this compound could potentially undergo, the ester group could be hydrolyzed to produce a carboxylic acid and an alcohol. The bromine atom could be displaced in a nucleophilic substitution reaction .Scientific Research Applications
Synthesis and Derivative Formation : This compound is utilized in the synthesis of various derivatives with potential biological activity. For example, Kotzamani et al. (1994) detailed a synthesis method involving regiospecific addition and cyclization processes to create piperidine derivatives (Kotzamani, H. K., Gourdoupis, C., & Stamos, I., 1994).
Key Intermediate in Drug Synthesis : This compound serves as a key intermediate in the synthesis of certain drugs. For instance, Wang et al. (2015) described its role in the synthesis of Vandetanib, a drug used for certain cancer treatments (Wang, M., Wang, W., Tang, Q., & Xu, S., 2015).
N-Nucleophiles in Aminocarbonylation : Takács et al. (2014) explored the use of related piperidine compounds with ester functionality as N-nucleophiles in palladium-catalyzed aminocarbonylation, a reaction important for various chemical syntheses (Takács, A., Kabak-Solt, Zs., Mikle, G., & Kollár, L., 2014).
Piperidine-Based Radiotracers : Katoch-Rouse and Horti (2003) discussed the synthesis of a piperidine-based compound used as a radiotracer for studying cannabinoid receptors, demonstrating the compound’s relevance in nuclear medicine and imaging (Katoch-Rouse, R., & Horti, A., 2003).
Piperidine Derivatives in Biochemistry : Hirokawa, Horikawa, and Kato (2000) reported on the efficient synthesis of a related compound, showcasing its importance in the creation of biochemical agents (Hirokawa, Y., Horikawa, T., & Kato, S., 2000).
Application in Heterocyclic Chemistry : Nurdinov, Liepin'sh, and Kalvin'sh (1993) examined derivatives of α-iminocarboxylic acids, highlighting the chemical versatility and potential applications of these compounds in heterocyclic chemistry (Nurdinov, R., Liepin'sh, É., & Kalvin'sh, I., 1993).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
tert-butyl 4-(5-bromo-3-methoxycarbonyl-N,2-dimethylanilino)piperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29BrN2O4/c1-13-16(18(24)26-6)11-14(21)12-17(13)22(5)15-7-9-23(10-8-15)19(25)27-20(2,3)4/h11-12,15H,7-10H2,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLUQIIMYWSZWOO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1N(C)C2CCN(CC2)C(=O)OC(C)(C)C)Br)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29BrN2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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